Viquidacin

• CAS No.: 904302-98-3
• Product Name: Viquidacin
• Molecular Formula: C25H29FN2O4S2
• Molecular Weight: 504.6 g/mol
• IUPAC Name: (3R,4R)-4-[(3S)-3-(3-fluoro-6-methoxyquinolin-4-yl)-3-hydroxypropyl]-1-(2-thiophen-2-ylsulfanylethyl)piperidine-3-carboxylic acid
• Standard InChI: InChI=1S/C25H29FN2O4S2/c1-32-17-5-6-21-18(13-17)24(20(26)14-27-21)22(29)7-4-16-8-9-28(15-19(16)25(30)31)10-12-34-23-3-2-11-33-23/h2-3,5-6,11,13-14,16,19,22,29H,4,7-10,12,15H2,1H3,(H,30,31)/t16-,19+,22+/m1/s1
• Standard InChIKey: USGHRRVFKSLEJT-WVBUVRCRSA-N
• Isomeric SMILES: COC1=CC2=C(C(=CN=C2C=C1)F)[C@H](CC[C@@H]3CCN(C[C@@H]3C(=O)O)CCSC4=CC=CS4)O
• SMILES: COC1=CC2=C(C(=CN=C2C=C1)F)C(CCC3CCN(CC3C(=O)O)CCSC4=CC=CS4)O
• Canonical SMILES: COC1=CC2=C(C(=CN=C2C=C1)F)C(CCC3CCN(CC3C(=O)O)CCSC4=CC=CS4)O
• Appearance: Solid powder
• Description: Viquidacin, also known as NXL-101, is an oral/iv antibiotic targeting Gram positive bacteria such as MRSA. In 2008 Novexel announced that it has discontinued development of viquidacin (NXL 101). The decision was based on QT interval prolongation, which was observed in healthy.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: flopristin - linopristin; flopristin, linopristin drug combination; NXL 103; NXL-103; NXL103; viquidacin; XRP 2868; XRP-2868; XRP2868
• PubChem Compound: 11591505
• Last Modified: Nov 11 2021